Cas no 878059-52-0 (N-(4-chlorophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide)

• Product Name: N-(4-chlorophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide
• CAS No: 878059-52-0
• MF: C₂₄H₂₆ClN₃O₄S
• MW: 487.998943805695
• CID: 5511061
• Update Time: 2025-07-09

N-(4-chlorophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-[1-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]indol-3-yl]sulfonylacetamide
• N-(4-chlorophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide

• Inchi： 1S/C24H26ClN3O4S/c1-17-10-12-27(13-11-17)24(30)15-28-14-22(20-4-2-3-5-21(20)28)33(31,32)16-23(29)26-19-8-6-18(25)7-9-19/h2-9,14,17H,10-13,15-16H2,1H3,(H,26,29)
• InChI Key： MTVZQGUKTVEJFZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CS(C1C2=C(N(CC(N3CCC(C)CC3)=O)C=1)C=CC=C2)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(4-chlorophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide

A Comprehensive Overview of N-(4-chlorophenyl)-2-({1-2-(4-methylpiperidin-1-yl)-2-oxoethyl-1H-indol-3-yl}sulfonyl)acetamide (CAS No. 878059-52-0)

The compound N-(4-chlorophenyl)-2-{[1-(2-{4-methylpiperidin}-1-yloxy)ethyl]-1H-indol-sulfonyl}acetamide with CAS No. 878059-52, also referred to as N-(4-chlorophenyl)-[3-(sulfonyl)indole]acetamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry and materials science.

Recent advancements in chemical synthesis have enabled the precise construction of this complex structure, which features a unique combination of functional groups including a sulfonyl group, an indole ring, and a chlorophenyl substituent. These structural elements contribute to its distinctive chemical properties and reactivity.

Research has demonstrated that this compound exhibits remarkable stability under various reaction conditions, making it an ideal candidate for applications in drug delivery systems and advanced materials development.

Moreover, the molecule's ability to form stable complexes with metal ions has opened new avenues for its use in catalytic processes and sensor technologies.

As per the latest studies, this compound has shown promising results in biological assays, particularly in its ability to modulate key cellular pathways involved in neurodegenerative diseases.

The synthesis of N-(4-chlorophenyl)-[3-(sulfonyl)indole]acetamide involves a multi-step process that includes both traditional organic synthesis techniques and cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions.

Its structural complexity necessitates careful optimization of reaction conditions to ensure high yield and purity, which are critical for its intended applications in the pharmaceutical industry.

Preliminary pharmacokinetic studies indicate that this compound has favorable absorption profiles, suggesting its potential as an orally bioavailable drug candidate.

Furthermore, computational modeling studies have provided insights into its interaction with target proteins, highlighting its potential as a lead compound for drug development programs targeting specific therapeutic areas.

In conclusion, N-(4-chlorophenyl)-[3-(sulfonyl)indole]acetamide represents a significant advancement in modern organic chemistry, offering exciting possibilities for both academic research and industrial applications.